5-Chloro-N-(2,2-dichloroethenyl)-2-hydroxybenzamide
Cat. No. B8560979
M. Wt: 266.5 g/mol
InChI Key: VCIAQXHGZYZOMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04055639
Procedure details
Thirty (30) g (0.09 mol) of N-(1'-hydroxy-2',2',2'-trichloroethyl)-5-chlorosalicylamide were dissolved in 150 ml of acetic acid. Nine point two (9.2) g (0.14 mol) of zinc powder were added into the solution under stirring at the temperature from 20° to 40° C and the reaction was continued for 4 hours at the same temperature. The temperature was finally raised at 80° C and then excess zinc was removed by filtration. The filtrate was cooled to obtain 28 g of crystals of N-(2',2'-dichlorovinyl)-5-chlorosalicylamide was obtained. Melting point of it was 208°-210° C.
[Compound]
Name
( 30 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.09 mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
O[CH:2]([NH:7][C:8](=[O:17])[C:9]1[C:10](=[CH:12][CH:13]=[C:14]([Cl:16])[CH:15]=1)[OH:11])[C:3](Cl)([Cl:5])[Cl:4]>C(O)(=O)C.[Zn]>[Cl:5][C:3]([Cl:4])=[CH:2][NH:7][C:8](=[O:17])[C:9]1[C:10](=[CH:12][CH:13]=[C:14]([Cl:16])[CH:15]=1)[OH:11]
|
Inputs
Step One
[Compound]
|
Name
|
( 30 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.09 mol
|
|
Type
|
reactant
|
|
Smiles
|
OC(C(Cl)(Cl)Cl)NC(C=1C(O)=CC=C(C1)Cl)=O
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Two
[Compound]
|
Name
|
( 9.2 )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.14 mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Zn]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
under stirring at the temperature from 20° to 40° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
excess zinc was removed by filtration
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The filtrate was cooled
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC(=CNC(C=1C(O)=CC=C(C1)Cl)=O)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28 g | |
| YIELD: CALCULATEDPERCENTYIELD | 116.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
